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molecular formula C18H20BrNO3 B8502108 2-(3-Bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide

2-(3-Bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide

Cat. No. B8502108
M. Wt: 378.3 g/mol
InChI Key: WACGNKKITXBMMS-UHFFFAOYSA-N
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Patent
US07241774B2

Procedure details

2-(3-Bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide (41) was prepared as follows: A solution of 3-bromo-phenylacetic acid (2.0 g, 9.3 mmol) and oxalyl chloride (36.4 g, 0.287 mol) in 80 mL of benzene was refluxed for 6 h. The solution was evaporated with benzene 3 times and dried in vacuum. A solution of 3-bromo-phenylacetic acid (1.1 eq.) in CH2Cl2 was added to mixture of 100 mL of 1N NaOH and solution of 3,4-di-methoxy-phenethylamine (1.31 g, 7.22 mmol) in 100 mL of CH2Cl2. The reaction mixture was stirred overnight at r.t. Another portion of acid chloride (0.1 eq.) in 10 mL of CH2Cl2 was added and stirred for 1 h. Organic phase was separated, washed with 1N HCl, 1N NaOH, water, dried over Na2SO4, filtered and evaporated. A residue was crystallized from EtOAc-hexanes mixtures. Yield is 2.59 g (95%).
Name
3-bromo-phenylacetic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
36.4 g
Type
reactant
Reaction Step One
Name
benzene
Quantity
80 mL
Type
solvent
Reaction Step One
Name
3-bromo-phenylacetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
3,4-di-methoxy-phenethylamine
Quantity
1.31 g
Type
reactant
Reaction Step Two
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Reaction Step Two
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
2-(3-Bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH2:8][C:9]([OH:11])=O)[CH:5]=[CH:6][CH:7]=1.C(Cl)(=O)C(Cl)=O.[OH-].[Na+].[CH3:20][O:21][C:22]1[CH:23]=[C:24]([CH:28]=[CH:29][C:30]=1[O:31][CH3:32])[CH2:25][CH2:26][NH2:27]>C1C=CC=CC=1.C(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]([CH2:8][C:9]([NH:27][CH2:26][CH2:25][C:24]2[CH:28]=[CH:29][C:30]([O:31][CH3:32])=[C:22]([O:21][CH3:20])[CH:23]=2)=[O:11])[CH:5]=[CH:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
3-bromo-phenylacetic acid
Quantity
2 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)CC(=O)O
Name
oxalyl chloride
Quantity
36.4 g
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
benzene
Quantity
80 mL
Type
solvent
Smiles
C1=CC=CC=C1
Step Two
Name
3-bromo-phenylacetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)CC(=O)O
Name
NaOH
Quantity
100 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
3,4-di-methoxy-phenethylamine
Quantity
1.31 g
Type
reactant
Smiles
COC=1C=C(CCN)C=CC1OC
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
CH2Cl2
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred overnight at r.t
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solution was evaporated with benzene 3 times
CUSTOM
Type
CUSTOM
Details
dried in vacuum
STIRRING
Type
STIRRING
Details
stirred for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Organic phase was separated
WASH
Type
WASH
Details
washed with 1N HCl, 1N NaOH, water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
A residue was crystallized from EtOAc-hexanes mixtures

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-(3-Bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide
Type
product
Smiles
BrC=1C=C(C=CC1)CC(=O)NCCC1=CC(=C(C=C1)OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.